ethyl N-[4-(2-hydroxyethyl)phenyl]aminoacetate

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: ethyl 2-[4-(2-hydroxyethyl)anilino]acetate
• InChI: InChI=1S/C12H17NO3/c1-2-16-12(15)9-13-11-5-3-10(4-6-11)7-8-14/h3-6,13-14H,2,7-9H2,1H3
• InChI Key: YDLGQOXCTVGVOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=CC=C(C=C1)CCO

Description

Ethyl N-[4-(2-hydroxyethyl)phenyl]aminoacetate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-aminophenethyl alcohol (25 g) in N,N-dimethylformamide (500 ml) were added potassium carbonate (30 g) and ethyl bromoacetate (24 ml), and the mixture was stirred for 16 hours at room temperature. Diethylamine (38 ml) was added to the reaction mixture, and the resulting mixture was stirred for 1 hour. The insoluble material was filtered off and the filtrate was concentrated in vacuo. To the residue was added diethyl ether, and the resulting insoluble material was filtered off. The filtrate was washed with 10% aqueous citric acid solution, a saturated aqueous sodium bicarbonate solution and brine subsequently, and dried over anhydrous magnesium sulfate. Removal of the solvent in vacuo gave ethyl N-[4-(2-hydroxyethyl)phenyl]aminoacetate (35.5 g).